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Compound of Interest

Compound Name: Bzl-ser(bzl)-OH

Cat. No.: B556257 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Nα-Benzyloxycarbonyl-O-benzyl-L-

serine (Bzl-Ser(Bzl)-OH or Z-Ser(Bzl)-OH). The following procedures are designed to ensure

safe handling, use, and disposal of this compound in a laboratory setting.

I. Compound Identification and Properties
A clear understanding of the physical and chemical properties of Bzl-Ser(Bzl)-OH is

fundamental to its safe handling.

Property Value

Molecular Formula C₁₈H₁₉NO₅

Molecular Weight 329.35 g/mol [1]

Appearance White to pale yellow solid/crystalline powder[2]

Melting Point Approximately 120-123 °C

Solubility

Soluble in chloroform, methanol,

dichloromethane, DMSO, and acetone. Slightly

soluble in water.[3]
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II. Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) for similar compounds indicate no hazardous

classification, others suggest potential for irritation.[4][5] Therefore, a cautious approach is

recommended, and the following personal protective equipment should be worn at all times

when handling Bzl-Ser(Bzl)-OH.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection

A NIOSH-approved N95 respirator or equivalent,

especially when handling the powder form to

avoid dust inhalation.

Body Protection A laboratory coat.

III. Operational Plan: Step-by-Step Handling
Protocol
This section outlines a standard operational workflow for the use of Bzl-Ser(Bzl)-OH in a

common application such as peptide synthesis.

A. Preparation and Reagent Handling

Work Area Preparation: Ensure a clean and well-ventilated work area, preferably within a

chemical fume hood.

Personal Protective Equipment: Don the appropriate PPE as outlined in Section II.

Weighing: Carefully weigh the required amount of Bzl-Ser(Bzl)-OH powder in a contained

space to minimize dust dispersion.
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Dissolution: Dissolve the weighed Bzl-Ser(Bzl)-OH in a suitable organic solvent such as

chloroform, dichloromethane, or ethyl acetate.[3]

B. Experimental Procedure (Example: Peptide Coupling)

Activation: In a reaction vessel, activate the carboxylic acid of Bzl-Ser(Bzl)-OH using a

suitable coupling reagent.

Coupling: Add the activated Bzl-Ser(Bzl)-OH solution to the reaction mixture containing the

free amine of the growing peptide chain.

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Work-up: Upon completion, quench the reaction and perform an aqueous work-up to remove

excess reagents and byproducts.

Purification: Purify the resulting product by a suitable method, such as column

chromatography or recrystallization.

C. Spill and Emergency Procedures

Minor Spills: For small spills of the solid material, sweep up carefully, avoiding dust

generation, and place into a sealed container for disposal. For minor liquid spills, absorb with

an inert material and place in a sealed container for disposal.

Major Spills: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE,

including respiratory protection, before attempting to clean up.

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[6]

Inhalation: Move the individual to fresh air.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting. In all cases of significant

exposure or if symptoms persist, seek medical attention.
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IV. Disposal Plan
Proper disposal of Bzl-Ser(Bzl)-OH and its associated waste is crucial to maintain a safe

laboratory environment and comply with regulations.

Unused Reagent: Dispose of unused Bzl-Ser(Bzl)-OH as chemical waste in accordance with

local, state, and federal regulations. Do not dispose of it down the drain.

Contaminated Materials: Any materials contaminated with Bzl-Ser(Bzl)-OH, such as gloves,

paper towels, and weighing paper, should be placed in a sealed, labeled hazardous waste

container.

Liquid Waste: Solutions containing Bzl-Ser(Bzl)-OH should be collected in a labeled

hazardous waste container for proper disposal by the institution's environmental health and

safety department.

V. Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Bzl-Ser(Bzl)-OH.

Safe Handling Workflow for Bzl-Ser(Bzl)-OH
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Caption: A logical workflow for the safe handling of Bzl-Ser(Bzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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